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Compound of Interest

Compound Name: 5-Fluoropiperidin-3-ol

Cat. No.: B15261364

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Fluoropiperidin-3-
ol, a fluorinated piperidine derivative of interest in medicinal chemistry and drug development.
Due to its structural similarity to piperidine, which is known to be corrosive and toxic, stringent
safety protocols are essential.[1] The introduction of a fluorine atom and a hydroxyl group can
alter the compound's reactivity and toxicological profile, necessitating careful handling.

Hazard Identification and Classification

5-Fluoropiperidin-3-ol is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard
profile. While specific GHS classifications for all isomers of 5-Fluoropiperidin-3-ol may vary
slightly between suppliers, the general hazards are consistent.

GHS Pictograms:

Signal Word:Warning[2][3]
Hazard Statements:

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]
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e H335: May cause respiratory irritation.[4]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These
statements are crucial for minimizing risk during handling and storage.
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Code Prevention Response Storage Disposal
) ) P302+P352: IF P403+P233: P501: Dispose of
Avoid breathing ) )
~ ON SKIN: Wash Store in a well- contents/contain
dust/fume/gas/mi _ _
P261 with plenty of ventilated place. erto an
st/vapors/spray. _
n soap and water. Keep container approved waste
[4] tightly closed.[4] disposal plant.[4]
P304+P340: IF
) INHALED:
Wash skin
Remove person P405: Store
P264 thoroughly after )
] to fresh air and locked up.[4]
handling.[4]
keep comfortable
for breathing.[4]
P305+P351+P33
8: IF IN EYES:
Rinse cautiously
Use only with water for
outdoors or in a several minutes.
P271 _
well-ventilated Remove contact
area.[4] lenses, if present
and easy to do.
Continue rinsing.
[4]
Wear protective
) P319: Get
gloves/protective ) )
i medical help if
P280 clothing/eye
] you feel unwell.
protection/face 4]
protection.
P332+P317: If
skin irritation
occurs: Get
medical help.[4]
P337+P317: If
eye irritation
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persists: Get

medical help.[4]

P362+P364:
Take off
contaminated
clothing and
wash it before

reuse.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Fluoropiperidin-3-ol is fundamental
to its safe handling and use in experimental settings.

Property Value

Molecular Formula C5H10FNOI2]
Molecular Weight 119.14 g/mol [2]
Appearance No information available
Odor No information available

93-97°C/199.4 - 206.6 °F (for a related

Melting Point/Range
compound)[5]

Boiling Point/Range No information available
Flash Point No information available[5]
Solubility No data available

Toxicological Information

Detailed toxicological studies on 5-Fluoropiperidin-3-ol are not readily available in the public
domain. However, based on the known hazards of piperidine and related fluorinated
compounds, it should be treated as a substance with potential for significant toxicity. Piperidine
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itself is corrosive and can cause severe skin burns.[1] Oral administration in animal studies has
been shown to cause weakness, respiratory distress, and convulsions.[1]

Acute Toxicity:
e Oral: Harmful if swallowed.
o Dermal: Toxic in contact with skin.

¢ |nhalation: Toxic if inhaled.

Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to the following protocols is mandatory to ensure the safety of all laboratory
personnel.

4.1. Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[5]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]
A lab coat must be worn at all times.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5]
4.2. Handling and Storage
» Handling:

o Use only under a chemical fume hood.[5]
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[e]

Avoid contact with skin, eyes, and personal clothing.[6]

(¢]

Wash hands thoroughly after handling.[6]

[¢]

Avoid breathing fumes, dust, or vapors.[5][6]

[¢]

Minimize dust generation and accumulation.[5]

o Storage:

[¢]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

[e]

Store locked up.[5]

o

Incompatible Materials: Strong oxidizing agents.[5]

4.3. First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

o Skin Contact: In case of skin contact, wash off immediately with plenty of water for at least
15 minutes.[5] If skin irritation occurs, get medical advice/attention.[5] Take off contaminated
clothing and wash before reuse.[5]

o Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[5]
Remove contact lenses, if present and easy to do.[5] Continue rinsing.[5] If eye irritation
persists, get medical advice/attention.[5]

e Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[5]
Rinse mouth.[5]

4 .4. Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[7] Avoid dust formation.[7] Avoid
breathing vapors, mist, or gas.[7] Ensure adequate ventilation.[7] Evacuate personnel to safe
areas.[7]
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e Environmental Precautions: Do not let the product enter drains.[7]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[5] Avoid dust formation.[5]

Visualized Workflows

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Start: Handling 5-Fluoropiperidin-3-ol

'

Assess Risks and Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Certified Chemical Fume Hood

Handle Compound with Care
(Avoid dust/vapor generation)

Store in a Cool, Dry, Well-Ventilated Area
(Tightly sealed container)

Decontaminate Work Area and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure
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Spill or Exposure Occurs

Evacuate Immediate Area AU RIS
(Eye wash, safety shower)
Alert Supervisor and Safety Officer

Seek Medical Attention

Assess the Situation
(Nature of spill/exposure)

Small, Controllable Spill?

Large or Uncontrolled Spill
Follow Spill Cleanup Protocol

Contact Emergency Services / EH&S

Complete Incident Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 5-
Fluoropiperidin-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15261364#5-fluoropiperidin-3-ol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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